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Compound of Interest

Compound Name: Cyanine3B azide

Cat. No.: B15599920

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety protocols and potential hazards associated with laboratory reagents is paramount.
This guide provides a detailed overview of the safety information for Cyanine3B azide, a
fluorescent dye commonly used in click chemistry applications. The information is compiled
from available Safety Data Sheets (SDS) and general safety guidelines for organic azides.

Physicochemical and Spectral Properties

Cyanine3B azide is a yellow-emitting cyanine dye. It is an improved version of the Cyanine3
fluorophore, offering significantly higher fluorescence quantum yield and photostability.[1][2][3]
[4] This non-sulfonated dye typically requires an organic co-solvent such as DMF or DMSO for
efficient labeling in aqueous solutions.[1][4][5]
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Property Value Reference
CAS Number 1914113-85-1 [1][3]
Molecular Formula C34H38N605S [3]
Molecular Weight 642.78 g/mol [3]
Appearance Dark red powder [3]
Excitation Maximum 559 nm [3][6]
Emission Maximum 571 nm [31[6]
Molar Extinction Coefficient (g) 121,000 L-mol~t-cm~1 [31[6]
Fluorescence Quantum Yield 0.68 [3][6]
Storage Conditions Stor.e at-20°C in the dark, [3][5]
desiccated.

) Can be transported at room
Transportation [3][5]
temperature for up to 3 weeks.

Hazard Identification and Toxicological Information

The Safety Data Sheet for a similar compound, Cy3B azide, indicates that specific data on
carcinogenic, mutagenic, reproductive toxicity, and sensitization effects are not available.[7]
However, due to the presence of the azide functional group, this compound should be handled
with caution. Organic azides are a class of energetic compounds that can be sensitive to
shock, heat, and friction.[8]

The primary routes of exposure to sodium azide, a related inorganic azide, are ingestion,
transdermal or transmucosal absorption, and inhalation of dust particles or hydrazoic acid
vapors.[9] Low-dose exposure to sodium azide can cause dizziness, nausea, vomiting, and
restlessness.[9] High doses can lead to more severe effects, including seizures, hypotension,
metabolic acidosis, coma, and respiratory failure, with symptoms appearing within minutes of
exposure.[9] The estimated human lethal dose for sodium azide is =700 mg total or ~10 mg/kg.
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Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures is critical when working with Cyanine3B azide to
minimize exposure and prevent accidents.

Engineering Controls and Personal Protective
Equipment

A fume hood should be used when handling the solid compound or preparing stock solutions.
Always wear appropriate personal protective equipment (PPE), including nitrile gloves, safety
glasses, and a laboratory coat.

Handling Precautions

o Use the smallest amount of the azide compound necessary for the experiment.
» Avoid scratching the solid material.

e Use plastic or ceramic spatulas instead of metal ones to prevent the formation of shock-
sensitive metal azides.[8]

e Ensure that heavy metals, their salts (especially lead and copper), acids, and halogenated
solvents are not present in the work area.[8]

The following diagram outlines the general workflow for safely handling Cyanine3B azide in a
laboratory setting.
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Caption: Workflow for Safe Handling of Cyanine3B Azide.

First Aid Measures
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In the event of exposure to Cyanine3B azide, immediate action is crucial. The following
procedures are recommended based on the SDS for a similar compound.[7]

Exposure Route First Aid Procedure

) Rinse with plenty of water. If symptoms arise,
Skin Contact . .
seek medical advice.[7]

Immediately wash the affected area with

copious amounts of water for at least 15
Eye Contact ) ) )

minutes, ensuring adequate flushing by

separating the eyelids. Seek medical advice.[7]

If the person is conscious, wash out their mouth
Ingestion with water. Never give anything by mouth to an

unconscious person. Seek medical advice.[7]

) Move the individual to fresh air. If symptoms
Inhalation . . .
arise, seek medical advice.[7]

The decision-making process for administering first aid is illustrated in the diagram below.
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Caption: First Aid Decision Pathway for Cyanine3B Azide Exposure.

Accidental Release and Firefighting Measures
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Accidental Release

In case of a spill, use personal protective equipment.[7] For firefighting, wear a self-contained
breathing apparatus and protective clothing to prevent contact with skin and eyes.[7]

Firefighting Measures

Suitable extinguishing media include water spray, carbon dioxide, dry chemical powder, or
appropriate foam.[7] Be aware that the compound may emit toxic fumes under fire conditions.

[7]

Storage and Disposal

Proper storage and disposal are essential for maintaining a safe laboratory environment.

Storage

Store Cyanine3B azide in a tightly closed container in a cool, well-ventilated area, away from
heat, light, air, and moisture. It should be stored separately from metals, acids, carbon disulfide,
bromine, dimethyl sulfate, and halogenated solvents.

Disposal

All waste containing azides, including solutions and contaminated materials, must be collected
in a designated and clearly labeled "azide contaminated waste" container.[8] Never dispose of
azide solutions down the sink. Do not mix azide waste with acidic wastes, as this can generate
highly toxic and explosive hydrazoic acid.[8]

The logical relationship for the storage and disposal of Cyanine3B azide is depicted in the
following diagram.
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Caption: Storage and Disposal Guidelines for Cyanine3B Azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of Cyanine3B
Azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599920#cyanine3b-azide-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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